Cas no 627910-27-4 (2-{(benzyloxy)carbonylamino}-4-ethylhexanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-4-ethylhexanoic acid
• CAS No: 627910-27-4
• MF: C₁₆H₂₃NO₄
• MW: 293.35812497139
• CID: 3474690
• PubChem ID: 11173888
• Update Time: 2025-06-15

2-{(benzyloxy)carbonylamino}-4-ethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• NORLEUCINE, 4-ETHYL-N-[(PHENYLMETHOXY)CARBONYL]-
• 2-{(benzyloxy)carbonylamino}-4-ethylhexanoic acid
• 2-{[(benzyloxy)carbonyl]amino}-4-ethylhexanoic acid
• 627910-27-4
• AKOS013460623
• SCHEMBL3614028
• EN300-1297915

• Inchi： 1S/C16H23NO4/c1-3-12(4-2)10-14(15(18)19)17-16(20)21-11-13-8-6-5-7-9-13/h5-9,12,14H,3-4,10-11H2,1-2H3,(H,17,20)(H,18,19)
• InChI Key： VWCJQCPVWIBOJV-UHFFFAOYSA-N
• SMILES： OC(C(CC(CC)CC)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 293.16270821Da
• Monoisotopic Mass: 293.16270821Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 2-{(benzyloxy)carbonylamino}-4-ethylhexanoic acid

Comprehensive Overview of 2-{(benzyloxy)carbonylamino}-4-ethylhexanoic acid (CAS No. 627910-27-4)

2-{(benzyloxy)carbonylamino}-4-ethylhexanoic acid (CAS No. 627910-27-4) is a specialized organic compound widely utilized in pharmaceutical research, peptide synthesis, and biochemical applications. This compound belongs to the class of N-protected amino acid derivatives, which are pivotal intermediates in the synthesis of complex peptides and drug molecules. Its unique structure, featuring a benzyloxycarbonyl (Cbz) protecting group and an ethyl-substituted hexanoic acid backbone, makes it a versatile building block for medicinal chemistry.

In recent years, the demand for custom peptide synthesis and small-molecule drug development has surged, driven by advancements in targeted therapies and personalized medicine. Researchers frequently search for high-purity amino acid derivatives like 2-{(benzyloxy)carbonylamino}-4-ethylhexanoic acid to ensure efficient coupling reactions and minimal side products. The compound's CAS No. 627910-27-4 is often referenced in patent literature and academic journals, highlighting its role in innovative therapeutic platforms.

One of the key advantages of 2-{(benzyloxy)carbonylamino}-4-ethylhexanoic acid is its compatibility with solid-phase peptide synthesis (SPPS), a technique gaining traction due to its automation-friendly workflow. The Cbz group provides selective deprotection under mild conditions, a feature highly valued in multi-step syntheses. This aligns with the growing interest in green chemistry and sustainable lab practices, as researchers seek reagents that reduce hazardous waste.

From an analytical perspective, the compound's chromatographic purity and stability under storage are critical for reproducibility in experiments. Quality control protocols often emphasize HPLC and NMR characterization to verify its integrity, addressing the broader industry focus on data-driven research and QC/QA compliance. These trends resonate with the increasing use of AI-assisted molecular design, where reliable input materials are essential for predictive modeling.

Beyond pharmaceuticals, 2-{(benzyloxy)carbonylamino}-4-ethylhexanoic acid finds niche applications in bioconjugation and proteomics. Its reactive carboxyl and amino groups enable crosslinking strategies for antibody-drug conjugates (ADCs) or protein labeling—an area expanding due to the rise of biologics and diagnostic probes. This dual functionality positions the compound as a valuable tool for interdisciplinary research.

In summary, 2-{(benzyloxy)carbonylamino}-4-ethylhexanoic acid (CAS No. 627910-27-4) exemplifies the intersection of traditional organic chemistry and modern biomedical innovation. Its adaptability to high-throughput screening and precision medicine workflows underscores its relevance in contemporary science. As the scientific community prioritizes efficient synthetic routes and scalable methodologies, this compound will likely remain a staple in research laboratories worldwide.